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Compound of Interest

11-Mercaptoundecylphosphoric
Compound Name: d
aci

Cat. No.: B575602

Essential Safety and Handling Guide for 11-
Mercaptoundecylphosphoric Acid

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of 11-
Mercaptoundecylphosphoric acid. Adherence to these procedures is essential for ensuring
laboratory safety and minimizing risk.

Hazard Identification and Personal Protective
Equipment (PPE)

11-Mercaptoundecylphosphoric acid is a chemical that requires careful handling due to its
potential health hazards. The primary risks associated with this compound are irritation to the
skin, eyes, and respiratory system.[1][2] It may also have long-lasting harmful effects on
aquatic life.[1][2]

Signal Word: Warning[1][2]
Hazard Statements:

e H315: Causes skin irritation[1][2]
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e H319: Causes serious eye irritation[1][2]

e H335: May cause respiratory irritation[1][2]

e H413: May cause long lasting harmful effects to aquatic life[1][2]

The following table summarizes the mandatory personal protective equipment required when
handling this chemical.
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Body Part

Required PPE

Specifications and
Rationale

Eyes/Face

Safety Goggles or Face Shield

Must be worn to protect

against splashes and dust.[1]
[2][3][4] For significant splash
hazards, a face shield should

be worn in addition to goggles.

[3](5]

Hands

Chemical-resistant gloves

Nitrile or neoprene gloves are
generally suitable for
preventing skin contact.[3][6]
Gloves must be inspected
before use and disposed of
properly after handling the
chemical.[7][8]

Body

Laboratory Coat or Apron

A lab coat or chemical-
resistant apron is necessary to
protect skin and clothing from

spills and splashes.[3][9]

Respiratory

N95 Dust Mask or Respirator

Since the compound is a solid
that can form dust and may
cause respiratory irritation, an
N95 dust mask is the minimum
requirement.[1][2] Work should
be conducted in a well-
ventilated area, preferably a

chemical fume hood.[4][10]

Operational Plan: Step-by-Step Handling Procedure

Adherence to a strict operational workflow is crucial for minimizing exposure and ensuring a

safe laboratory environment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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